3-(2-chlorophenyl)-N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-5-methylisoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C19H14ClN3O4/c1-11-17(18(23-26-11)13-5-2-3-6-14(13)20)19(24)21-10-12-9-16(27-22-12)15-7-4-8-25-15/h2-9H,10H2,1H3,(H,21,24)
• InChI Key: VIJZZHHGAAHSPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NCC3=NOC(=C3)C4=CC=CO4
• Molecular Formula: C19H14ClN3O4
• Molecular Weight: 383.8 g/mol

Description

3-(2-chlorophenyl)-N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-5-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C19H14ClN3O4 and its molecular weight is 383.79. The purity is usually 95%.
BenchChem offers high-quality 3-(2-chlorophenyl)-N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-5-methylisoxazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-chlorophenyl)-N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-5-methylisoxazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of similar isoxazole compounds involves multicomponent reactions and condensation processes. One study describes the one-pot synthesis of 3-methylisoxazole-5-carboxamides, highlighting the versatility of such compounds in chemical synthesis (Martins et al., 2002).
• Another research discusses the synthesis of isoxazoles via 1,3-dipolar cycloaddition reactions, emphasizing the importance of these compounds in developing new chemical entities with potential biological activities (Lokeshwari & Kumar, 2017).

Potential Pharmacological Applications

• The structural uniqueness of isoxazole derivatives is explored in various pharmacological contexts. For instance, a study on thiazolopyrimidine derivatives shows how modifications in the isoxazole structure can lead to significant antinociceptive and anti-inflammatory activities (Selvam et al., 2012).
• Another study demonstrates the synthesis of novel diarylisoxazoles, focusing on their selective inhibition of cyclooxygenase-1 (COX-1), which underscores the potential therapeutic applications of isoxazole derivatives in inflammation and pain management (Vitale et al., 2013).

Crystallography and Molecular Structure

• Investigations into the crystal structure of similar isoxazole compounds reveal insights into their molecular conformations and interactions. One study on a related isoxazole compound discusses its crystal structure, stabilized by intermolecular interactions, which is crucial for understanding its chemical behavior and potential interactions in biological systems (Nizammohideen et al., 2009).